Cas no 941900-43-2 (5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide
• CAS No: 941900-43-2
• MF: C₁₈H₂₁ClN₂O₅S₂
• MW: 444.952741384506
• CID: 5515605
• Update Time: 2025-10-28

5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-2-methoxybenzenesulfonamide
• 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C18H21ClN2O5S2/c1-3-27(22,23)21-10-4-5-13-11-15(7-8-16(13)21)20-28(24,25)18-12-14(19)6-9-17(18)26-2/h6-9,11-12,20H,3-5,10H2,1-2H3
• InChI Key： LLSZFXBNNZHMGI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CC)(=O)=O)(=O)=O)=CC(Cl)=CC=C1OC

Additional information on 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide (CAS No. 941900-43-2)

5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide (CAS No. 941900-43-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tetrahydroquinoline core with methoxybenzene and sulfonamide functionalities, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its structural versatility.

The compound’s CAS No. 941900-43-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its sulfonamide group is particularly noteworthy, as this moiety is often associated with bioactive molecules, including antibiotics and enzyme inhibitors. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their interactions with biological targets more efficiently than traditional methods.

One of the key advantages of 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide lies in its potential for structure-activity relationship (SAR) studies. By modifying its methoxy or chloro substituents, researchers can fine-tune its pharmacological properties. This adaptability aligns with current demands for personalized medicine and targeted therapies, where precise molecular adjustments are critical for efficacy and safety.

In addition to its pharmaceutical applications, this compound is also discussed in the context of green chemistry. Sustainable synthesis methods for sulfonamide derivatives are a growing focus, as the industry seeks to reduce environmental impact. Innovations such as catalytic processes and solvent-free reactions are being explored to produce 941900-43-2 more efficiently, addressing both cost and ecological concerns.

Another area of interest is the compound’s potential role in neurodegenerative disease research. The tetrahydroquinoline scaffold is known to interact with central nervous system targets, prompting investigations into its utility for conditions like Alzheimer’s or Parkinson’s disease. Coupled with its sulfonamide functionality, this molecule could offer new avenues for modulating neuroinflammatory pathways.

From a commercial perspective, CAS No. 941900-43-2 is often listed in catalogs of fine chemicals and research reagents. Suppliers highlight its high purity and stability, which are essential for reproducible experimental results. The compound’s long-tail keyword variations, such as "5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide supplier" or "941900-43-2 synthesis protocol," are commonly searched by procurement specialists and synthetic chemists.

In summary, 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzene-1-sulfonamide represents a multifaceted compound with broad scientific appeal. Its structural features, combined with emerging applications in drug discovery, sustainable chemistry, and neurological research, position it as a valuable tool for advancing both academic and industrial projects. As research continues, this molecule is likely to gain further attention for its innovative potential.